Cas no 2098107-85-6 (1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole)

• Product Name: 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole
• CAS No: 2098107-85-6
• MF: C₁₄H₁₅IN₂
• MW: 338.186775445938
• CID: 5728822
• PubChem ID: 121211581
• Update Time: 2025-06-09

1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS026721718
• F2198-1806
• 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole
• 2098107-85-6
• 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenylpyrazole
• 1H-Pyrazole, 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-

• Inchi： 1S/C14H15IN2/c1-10-13(15)14(12-5-3-2-4-6-12)16-17(10)9-11-7-8-11/h2-6,11H,7-9H2,1H3
• InChI Key： QUYXDPIEYVGPJC-UHFFFAOYSA-N
• SMILES： IC1C(C2C=CC=CC=2)=NN(C=1C)CC1CC1

Computed Properties

• Exact Mass: 338.02800g/mol
• Monoisotopic Mass: 338.02800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 401.2±33.0 °C(Predicted)
• pka: 0.38±0.10(Predicted)

Additional information on 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole

Introduction to 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole (CAS No. 2098107-85-6)

1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole, identified by its Chemical Abstracts Service (CAS) number 2098107-85-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a structurally diverse and biologically relevant scaffold known for its wide-ranging pharmacological activities. The presence of multiple substituents, including an iodo group, a cyclopropylmethyl moiety, and a phenyl ring, contributes to its unique chemical properties and potential biological functions.

The 1-(cyclopropylmethyl) substituent in the molecular structure imparts steric hindrance and influences the electronic distribution of the molecule. This feature is particularly interesting from a drug design perspective, as it can modulate binding interactions with biological targets. The 4-iodo group serves as a versatile handle for further chemical modifications, enabling synthetic chemists to explore derivatives with enhanced pharmacological profiles. Additionally, the 5-methyl and 3-phenyl groups contribute to the overall complexity of the molecule, potentially influencing its solubility, metabolic stability, and interaction with biological systems.

In recent years, pyrazole derivatives have been extensively studied for their therapeutic potential in various diseases. The structural framework of pyrazole allows for easy functionalization, making it an attractive scaffold for developing novel drugs. Specifically, compounds containing iodine atoms have been explored for their role in medicinal chemistry due to the ability of iodine to participate in cross-coupling reactions, such as Suzuki-Miyaura coupling, which is a powerful tool for constructing complex molecular architectures.

One of the most compelling aspects of 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole is its potential application in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions. Pyrazole-based inhibitors have shown promise in inhibiting various kinases and other enzymes involved in cancer progression. The iodo group on this compound can be readily functionalized to generate bisubstrate analogs or covalent inhibitors, which can provide insights into enzyme mechanisms and serve as leads for drug discovery.

Recent studies have highlighted the importance of structural diversity in drug design, emphasizing that subtle changes in molecular architecture can significantly alter biological activity. The combination of cyclopropylmethyl, iodo, methyl, and phenyl substituents in 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole makes it a valuable candidate for exploring structure-activity relationships (SAR). By systematically modifying these substituents, researchers can optimize potency, selectivity, and pharmacokinetic properties.

The 3-phenyl group in particular has been recognized for its ability to enhance binding affinity through π-stacking interactions with aromatic residues in biological targets. This feature is particularly relevant for designing drugs that interact with protein surfaces or nucleic acids. Furthermore, the 5-methyl group can influence metabolic stability by affecting electronic distributions and steric environments around reactive sites.

From a synthetic chemistry perspective, 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole represents an excellent starting point for exploring new synthetic pathways. The presence of multiple functional handles allows for diverse chemical transformations, including halogen-metal exchange reactions, which are commonly used to generate organometallic intermediates for further elaboration. Additionally, the cyclopropylmethyl group can be subjected to ring-opening reactions under specific conditions, providing access to linear or branched aliphatic chains with tailored properties.

The pharmaceutical industry has increasingly focused on developing next-generation therapeutics that leverage novel molecular scaffolds like pyrazole derivatives. The unique combination of substituents in 1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole positions it as a promising candidate for addressing unmet medical needs. Ongoing research aims to elucidate its biological activity across different disease models and explore its potential as a lead compound or building block for more complex drug candidates.

In conclusion,1-(cyclopropylmethyl)-4-iodo-5-methyl-3-phenyl-1H-pyrazole (CAS No. 2098107-85) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique substitution pattern offers opportunities for exploring new therapeutic avenues and advancing drug discovery efforts. As research continues to uncover the biological significance of pyrazole derivatives,this compound will undoubtedly play a crucial role in shaping the future of medicinal chemistry.